Cas no 1155612-86-4 (N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 1155612-86-4
• MF: C₁₄H₂₀N₂S
• MW: 248.387001991272
• CID: 4573549
• Update Time: 2025-08-04

N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine
• 2-Thiazolamine, 4,5-dihydro-N-pentyl-5-phenyl-

• Inchi： 1S/C14H20N2S/c1-2-3-7-10-15-14-16-11-13(17-14)12-8-5-4-6-9-12/h4-6,8-9,13H,2-3,7,10-11H2,1H3,(H,15,16)
• InChI Key： ZDGAJSJAPAAADE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)CN=C1NCCCCC

Computed Properties

• Exact Mass: 248.135
• Monoisotopic Mass: 248.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine

N-Pentyl-5-Phenyl-4,5-Dihydro-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound with CAS No. 1155612-86-4, known as N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine features a thiazole ring substituted with a pentyl group at the 2-position and a phenyl group at the 5-position, making it a valuable compound for various applications.

Recent studies have highlighted the potential of N-pentyl-5-phenyl-4,5-dihydro-1,3-thiazol-2-amine in drug discovery and development. Its unique structure allows for diverse interactions with biological systems, making it a promising candidate for targeting specific receptors and enzymes. Researchers have explored its activity in vitro and in vivo models, demonstrating its potential as a modulator of certain signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1155612-86 involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization at specific positions to introduce the pentyl and phenyl substituents. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and purity of the compound.

In terms of physical properties, N-pentyl-substituted thiazoles exhibit interesting behavior due to the combination of hydrophobic and aromatic groups. The compound is generally stable under normal conditions but may undergo degradation under harsh conditions such as strong acids or bases. Its solubility in various solvents has been studied extensively, which is crucial for its application in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of N-pentyl-substituted thiazoles with target proteins. These studies provide insights into the binding modes and affinities, which are essential for rational drug design. For instance, molecular docking simulations have revealed that the pentyl group plays a critical role in stabilizing interactions with specific residues on the protein surface.

The biological evaluation of CAS No. 1155612 has shown promising results in preclinical models. In cancer research, it has demonstrated selective cytotoxicity against certain tumor cell lines while sparing normal cells. This selectivity suggests that it could be developed into an anticancer agent with reduced side effects compared to conventional chemotherapy drugs.

In addition to its therapeutic potential, N-pentyl-substituted thiazoles have also found applications in materials science. Their unique electronic properties make them suitable candidates for use in organic electronics and optoelectronic devices. Researchers are exploring their potential as components in light-emitting diodes (LEDs) and photovoltaic cells.

The development of efficient synthetic routes for CAS No. 86 remains an active area of research. Green chemistry approaches are being adopted to minimize waste and reduce environmental impact during production. For example, catalytic methods using transition metal catalysts have been developed to facilitate key steps in the synthesis process.

In conclusion, N-pentyl-substituted thiazoles represent a class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to drive innovative research efforts. As our understanding of their structure-function relationships deepens, new opportunities for their utilization will undoubtedly emerge.